Cas no 159225-90-8 (Benzoic acid,3,3'-oxybis[6-hydroxy-, 1,1'-dimethyl ester)

Benzoic acid,3,3'-oxybis[6-hydroxy-, 1,1'-dimethyl ester structure
159225-90-8 structure
Product Name:Benzoic acid,3,3'-oxybis[6-hydroxy-, 1,1'-dimethyl ester
CAS No:159225-90-8
MF:C16H14O7
MW:318.278165340424
CID:166176
PubChem ID:157798
Update Time:2025-04-19

Benzoic acid,3,3'-oxybis[6-hydroxy-, 1,1'-dimethyl ester Chemical and Physical Properties

Names and Identifiers

    • methyl 2-hydroxy-5-(4-hydroxy-3-methoxycarbonylphenoxy)benzoate
    • Cylindol B
    • dimethyl 3,3'-oxybis(6-hydroxybenzoate)
    • 159225-90-8
    • Benzoic acid, 3,3'-oxybis(6-hydroxy-, dimethyl ester
    • DTXSID60166616
    • Benzoic acid,3,3'-oxybis[6-hydroxy-, 1,1'-dimethyl ester
    • Inchi: 1S/C16H14O7/c1-21-15(19)11-7-9(3-5-13(11)17)23-10-4-6-14(18)12(8-10)16(20)22-2/h3-8,17-18H,1-2H3
    • InChI Key: VSXYXFKPDHKDNT-UHFFFAOYSA-N
    • SMILES: O(C1=CC=C(C(C(=O)OC)=C1)O)C1=CC=C(C(C(=O)OC)=C1)O

Computed Properties

  • Exact Mass: 318.074
  • Monoisotopic Mass: 318.074
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 6
  • Complexity: 387
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 102Ų

Experimental Properties

  • Density: 1.367
  • Boiling Point: 451.2°Cat760mmHg
  • Flash Point: 164.1°C
  • Refractive Index: 1.603
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